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Compound of Interest

Compound Name: 10(Z)-Nonadecenoyl chloride

Cat. No.: B8260759 Get Quote

CAS Number: 95548-27-9

Disclaimer: Limited publicly available data exists for the specific compound (Z)-10-

Nonadecenoyl chloride. This guide is compiled from general chemical principles for long-chain

unsaturated acyl chlorides and data from suppliers. Researchers should validate this

information through their own experimental work.

Introduction
(Z)-10-Nonadecenoyl chloride is a long-chain, monounsaturated fatty acyl chloride. Its

structure, featuring a C19 carbon chain with a cis-double bond at the 10th position and a

reactive acyl chloride functional group, makes it a valuable intermediate in organic synthesis.

This guide provides an overview of its chemical properties, a general synthesis protocol, and

potential applications for researchers in drug development and materials science.

Chemical and Physical Properties
Quantitative data for (Z)-10-Nonadecenoyl chloride is not extensively reported in the literature.

The following table summarizes available information from chemical suppliers.
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Property Value Source

CAS Number 95548-27-9 [1]

Molecular Formula C₁₉H₃₅ClO [1]

Molecular Weight 314.93 g/mol [1]

Appearance Not specified (likely a liquid) General knowledge

Purity >98% (typical) Supplier Data

Storage Temperature -20°C Supplier Data

Synthesis
A specific, detailed experimental protocol for the synthesis of (Z)-10-Nonadecenoyl chloride is

not readily available in published literature. However, it can be prepared from its corresponding

carboxylic acid, (Z)-10-Nonadecenoic acid, using standard methods for converting carboxylic

acids to acyl chlorides.

General Experimental Protocol: Synthesis of (Z)-10-
Nonadecenoyl Chloride
This protocol is a generalized procedure and may require optimization.

Materials:

(Z)-10-Nonadecenoic acid

Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

Anhydrous solvent (e.g., dichloromethane (DCM), toluene, or hexane)

Dry glassware under an inert atmosphere (e.g., nitrogen or argon)

Procedure:

In a flame-dried, two-neck round-bottom flask equipped with a magnetic stirrer, a reflux

condenser, and a gas outlet to a trap (for acidic gases), dissolve (Z)-10-Nonadecenoic acid
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in the chosen anhydrous solvent.

Slowly add an excess of the chlorinating agent (typically 1.5-2.0 equivalents of thionyl

chloride or oxalyl chloride) to the stirred solution at room temperature. If using oxalyl

chloride, a catalytic amount of dimethylformamide (DMF) can be added to accelerate the

reaction.

The reaction mixture is then gently heated to reflux and maintained at that temperature for 2-

4 hours, or until the evolution of gas (HCl and SO₂ if using thionyl chloride, or CO, CO₂, and

HCl if using oxalyl chloride) ceases.

After the reaction is complete, the excess chlorinating agent and the solvent are removed

under reduced pressure using a rotary evaporator.

The crude (Z)-10-Nonadecenoyl chloride can be purified by vacuum distillation.
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Caption: General workflow for the synthesis of (Z)-10-Nonadecenoyl chloride.

Reactivity and Potential Applications
As an acyl chloride, (Z)-10-Nonadecenoyl chloride is a reactive electrophile. The acyl chloride

moiety can readily undergo nucleophilic acyl substitution with a variety of nucleophiles.
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Caption: Reactivity of (Z)-10-Nonadecenoyl chloride with various nucleophiles.

Potential applications of (Z)-10-Nonadecenoyl chloride include:

Synthesis of Bioactive Lipids: It can be used to synthesize various lipid derivatives, such as

esters and amides, which may have interesting biological activities. The C19:1 backbone is

less common than C18 or C20 fatty acids, making its derivatives potentially novel research

tools.

Drug Delivery: The acyl chloride can be used to attach the long lipid tail to drugs or other

molecules to improve their lipophilicity and membrane permeability.

Material Science: It can be used to modify surfaces of materials to impart hydrophobicity.

Biological Significance and Signaling Pathways
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There is no specific information available in the scientific literature regarding the involvement of

(Z)-10-Nonadecenoyl chloride or its parent fatty acid in specific signaling pathways. Long-chain

fatty acids and their derivatives are known to be involved in a multitude of cellular processes,

including energy storage, membrane structure, and cell signaling. Further research is needed

to determine if this particular C19:1 fatty acyl chloride has any unique biological roles.

Safety Information
Acyl chlorides are corrosive and react with moisture. Handle (Z)-10-Nonadecenoyl chloride in a

well-ventilated fume hood, wearing appropriate personal protective equipment (gloves, safety

glasses, and a lab coat). It is moisture-sensitive and should be stored under an inert

atmosphere. In case of contact with skin or eyes, flush immediately with copious amounts of

water.

Conclusion
(Z)-10-Nonadecenoyl chloride is a potentially useful, yet understudied, chemical intermediate.

This guide provides a starting point for researchers interested in its synthesis and application.

The lack of specific experimental data highlights an opportunity for further investigation into the

properties and utility of this long-chain monounsaturated acyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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